(2E)-2-(4-methylbenzylidene)-6-[4-(2-pyridyl)piperazine-1-carbonyl]-4H-1,4-benzothiazin-3-one

• Molecular Formula: C26H24N4O2S
• Molecular Weight: 456.6 g/mol
• IUPAC Name: (2E)-2-[(4-methylphenyl)methylidene]-6-(4-pyridin-2-ylpiperazine-1-carbonyl)-4H-1,4-benzothiazin-3-one
• InChI: InChI=1S/C26H24N4O2S/c1-18-5-7-19(8-6-18)16-23-25(31)28-21-17-20(9-10-22(21)33-23)26(32)30-14-12-29(13-15-30)24-4-2-3-11-27-24/h2-11,16-17H,12-15H2,1H3,(H,28,31)/b23-16+
• InChI Key: UDSNFGLUSKDPJU-XQNSMLJCSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/2\C(=O)NC3=C(S2)C=CC(=C3)C(=O)N4CCN(CC4)C5=CC=CC=N5
• SMILES: CC1=CC=C(C=C1)C=C2C(=O)NC3=C(S2)C=CC(=C3)C(=O)N4CCN(CC4)C5=CC=CC=N5

Description

LSM-34650 is a member of pyridines and a member of piperazines.

Scientific Research Applications

Synthesis and Chemical Properties

Efficient Synthesis of Benzothiazine Compounds Researchers Alves de Souza et al. (2010) detailed the efficient synthesis of a variety of benzothiazine compounds, including derivatives similar to (2E)-2-(4-methylbenzylidene)-6-[4-(2-pyridyl)piperazine-1-carbonyl]-4H-1,4-benzothiazin-3-one. The synthesis involved Knoevenagel condensation with substituted benzaldehydes, showcasing the utility of these compounds in various chemical synthesis processes (Alves de Souza et al., 2010).

Synthesis and Antimicrobial Activity P. Sharma et al. (2011) synthesized structurally diverse morpholinyl/piperazinylbenzothiazines, closely related to the compound , demonstrating their potential as antimicrobial agents. The study confirmed the structures through analytical and spectroscopic data and highlighted significant activity against E. coli and Bacillus cereus (Sharma et al., 2011).

Biopharmaceutical Applications The study by Saroha, Chhavi, and Sharma (2020) focused on biopharmaceutical applications, specifically analyzing substituted 4H-1,4-Benzothiazine and piperazine compounds for their antimicrobial and antioxidant properties. This underscores the potential medicinal applications of these compounds, aligning with the structure of (2E)-2-(4-methylbenzylidene)-6-[4-(2-pyridyl)piperazine-1-carbonyl]-4H-1,4-benzothiazin-3-one (Saroha, Chhavi, & Sharma, 2020).

Biological and Pharmacological Applications

Antitubercular Activity Cuiting Peng et al. (2015) synthesized 4-carbonyl piperazine substituted 1,3-benzothiazin-4-one derivatives and evaluated their antitubercular activities. The study showed that these derivatives, particularly those with simple alkyl side chains, exhibited promising antitubercular activities, indicating the potential medical significance of similar structures (Peng et al., 2015).

Anti-proliferative Agents R. Venkatesh et al. (2017) synthesized novel benzothiazine-piperazine derivatives and evaluated their anti-proliferative activity against cancer cell lines. The study highlighted the potential of these compounds as selective anti-proliferative agents, contributing to their significance in cancer treatment research (Venkatesh et al., 2017).